Cas no 255842-18-3 (2-Isocyano-1,3,4-thiadiazole)

2-Isocyano-1,3,4-thiadiazole is a heterocyclic compound featuring a reactive isocyano group attached to a 1,3,4-thiadiazole ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of nitrogen- and sulfur-containing heterocycles. Its isocyano functionality enables participation in multicomponent reactions, cycloadditions, and metal-catalyzed transformations, offering versatility in medicinal chemistry and agrochemical applications. The thiadiazole core contributes to enhanced stability and electronic properties, facilitating the development of bioactive molecules. The compound’s synthetic utility is further underscored by its compatibility with diverse reaction conditions, making it a useful building block for advanced chemical research.

2-Isocyano-1,3,4-thiadiazole structure

Product Name:2-Isocyano-1,3,4-thiadiazole

CAS No:255842-18-3

MF:C₃HN₃S

MW:111.125138044357

CID:5762572

PubChem ID:15398929

Update Time:2025-05-22

2-Isocyano-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 255842-18-3
- 2-isocyano-1,3,4-thiadiazole
- EN300-6512442
- 2-Isocyano-1,3,4-thiadiazole
- Inchi： 1S/C3HN3S/c1-4-3-6-5-2-7-3/h2H
- InChI Key： BLXYRKPZRQQFJQ-UHFFFAOYSA-N
- SMILES： S1C=NN=C1[N+]#[C-]

Computed Properties

Exact Mass: 110.98911822g/mol
Monoisotopic Mass: 110.98911822g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 58.4Å²

2-Isocyano-1,3,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6512442-1.0g	2-isocyano-1,3,4-thiadiazole	255842-18-3	95.0%	1.0g	$0.0	2025-03-14

2-Isocyano-1,3,4-thiadiazole Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 2-Isocyano-1,3,4-thiadiazole

2-Isocyano-1,3,4-Thiadiazole: A Comprehensive Overview

The compound with CAS No. 255842-18-3, commonly referred to as 2-isocyano-1,3,4-thiadiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of thiadiazoles, which are five-membered rings containing two nitrogen atoms and one sulfur atom. The isocyano group (-NC) attached at the 2-position of the thiadiazole ring imparts unique chemical properties, making it a versatile building block in various chemical reactions.

Recent studies have highlighted the potential of 2-isocyano-1,3,4-thiadiazole as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the construction of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its ability to coordinate with metal ions or form strong covalent bonds is highly advantageous. The compound's reactivity is further enhanced by its ability to undergo nucleophilic substitution and cycloaddition reactions, making it a valuable substrate in click chemistry.

One of the most intriguing aspects of 2-isocyano-1,3,4-thiadiazole is its application in drug discovery. The thiadiazole core is well-known for its pharmacological activity, and the presence of the isocyano group introduces additional functionality that can be exploited for designing bioactive molecules. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in therapeutic development.

The synthesis of 2-isocyano-1,3,4-thiadiazole typically involves a multi-step process that begins with the preparation of the thiadiazole ring. This is often achieved through cyclization reactions involving thioamides or related sulfur-containing precursors. The introduction of the isocyano group requires careful control over reaction conditions to ensure regioselectivity and avoid side reactions. Researchers have optimized these steps using modern catalytic methods and green chemistry principles, making the synthesis more efficient and environmentally friendly.

In terms of physical properties, 2-isocyano-1,3,4-thiadiazole exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents varies depending on the substituents present on the thiadiazole ring; however, it generally shows moderate solubility in polar aprotic solvents such as DMF and DMSO. These properties make it suitable for use in solution-phase synthesis and chromatographic separations.

The chemical stability of 2-isocyano-1,3,4-thiadiazole under various conditions has also been investigated extensively. Studies have shown that it is stable under neutral and mildly acidic conditions but can undergo decomposition under strongly basic or oxidizing conditions. This information is crucial for its safe handling and storage in laboratory settings.

From an industrial perspective, 2-isocyano-1,3,4-thiadiazole holds promise as a precursor for specialty chemicals and advanced materials. Its ability to participate in cross-coupling reactions and other transformation processes makes it a valuable commodity in fine chemical synthesis. Moreover, its incorporation into polymer systems has been explored for applications ranging from electronic devices to sensors.

In conclusion, 2-isocyano-1,3,4-thiadiazole (CAS No. 255842-18-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable tool in organic synthesis and materials science. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in both academic and industrial settings.